Cas no 1486822-98-3 (2-(1-aminocyclopropyl)propanoic acid)
2-(1-aminocyclopropyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- Cyclopropaneacetic acid, 1-amino-α-methyl-
- 2-(1-aminocyclopropyl)propanoic acid
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- MDL: MFCD29991285
- Inchi: 1S/C6H11NO2/c1-4(5(8)9)6(7)2-3-6/h4H,2-3,7H2,1H3,(H,8,9)
- InChI Key: DIMQEDUDCFMHNP-UHFFFAOYSA-N
- SMILES: C(C1(CC1)N)(C)C(=O)O
2-(1-aminocyclopropyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A858729-1g |
2-(1-Aminocyclopropyl)propanoic acid |
1486822-98-3 | 95% | 1g |
$579.0 | 2024-04-23 | |
| Chemenu | CM431679-250mg |
2-(1-aminocyclopropyl)propanoic acid |
1486822-98-3 | 95%+ | 250mg |
$326 | 2023-03-01 | |
| Chemenu | CM431679-500mg |
2-(1-aminocyclopropyl)propanoic acid |
1486822-98-3 | 95%+ | 500mg |
$498 | 2023-03-01 | |
| Chemenu | CM431679-1g |
2-(1-aminocyclopropyl)propanoic acid |
1486822-98-3 | 95%+ | 1g |
$633 | 2023-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00876472-1g |
2-(1-Aminocyclopropyl)propanoic acid |
1486822-98-3 | 95% | 1g |
¥4334.0 | 2024-04-17 | |
| Enamine | EN300-255869-0.05g |
2-(1-aminocyclopropyl)propanoic acid |
1486822-98-3 | 95.0% | 0.05g |
$132.0 | 2025-02-19 | |
| Enamine | EN300-255869-0.1g |
2-(1-aminocyclopropyl)propanoic acid |
1486822-98-3 | 95.0% | 0.1g |
$197.0 | 2025-02-19 | |
| Enamine | EN300-255869-0.25g |
2-(1-aminocyclopropyl)propanoic acid |
1486822-98-3 | 95.0% | 0.25g |
$281.0 | 2025-02-19 | |
| Enamine | EN300-255869-0.5g |
2-(1-aminocyclopropyl)propanoic acid |
1486822-98-3 | 95.0% | 0.5g |
$443.0 | 2025-02-19 | |
| Enamine | EN300-255869-1.0g |
2-(1-aminocyclopropyl)propanoic acid |
1486822-98-3 | 95.0% | 1.0g |
$568.0 | 2025-02-19 |
2-(1-aminocyclopropyl)propanoic acid Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 2-(1-aminocyclopropyl)propanoic acid
2-(1-Aminocyclopropyl)Propanoic Acid: A Comprehensive Overview
2-(1-Aminocyclopropyl)Propanoic Acid is a compound with the CAS number 1486822-98-3, which has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has been the subject of extensive research due to its potential applications in drug development and as a building block in synthetic chemistry. The compound is notable for its cyclopropane ring, which introduces strain and reactivity, making it a valuable substrate for various chemical transformations.
The synthesis of 2-(1-aminocyclopropyl)propanoic acid involves a series of carefully designed reactions that leverage the reactivity of the cyclopropane ring. Recent studies have focused on optimizing these synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis, such as cyclopropanation and functionalization. These advancements have not only improved the efficiency of production but also opened new avenues for exploring related compounds with similar structural features.
One of the most promising applications of 2-(1-aminocyclopropyl)propanoic acid lies in its potential as a precursor for bioactive molecules. The compound's structure allows for diverse functionalization, enabling the creation of derivatives with varying biological activities. For example, derivatives of this compound have been tested for their ability to modulate ion channels, which are critical targets in the development of treatments for neurological disorders such as epilepsy and chronic pain.
Recent research has also highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The strain inherent in the cyclopropane ring can be harnessed to create molecules with unique pharmacokinetic profiles. This has led to increased interest in 2-(1-aminocyclopropyl)propanoic acid as a scaffold for drug design. Studies have demonstrated that derivatives of this compound exhibit improved bioavailability and selectivity compared to traditional small-molecule drugs.
In addition to its role in drug discovery, 2-(1-aminocyclopropyl)propanoic acid has found applications in materials science. Its ability to form stable covalent bonds makes it a valuable component in the synthesis of advanced materials, such as polymers and nanoparticles. Researchers have explored its use as a cross-linking agent in polymer chemistry, where it contributes to enhanced mechanical properties and thermal stability.
The growing interest in cyclopropane-containing compounds has also led to advancements in analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been refined to provide detailed insights into the structure and reactivity of these molecules. These advancements have enabled researchers to better understand the behavior of 2-(1-aminocyclopropyl)propanoic acid under various conditions, paving the way for further innovation.
Looking ahead, the future of 2-(1-aminocyclopropyl)propanoic acid appears bright, with ongoing research focusing on expanding its applications across multiple disciplines. Its unique combination of structural features and reactivity positions it as a key player in the development of novel therapeutics and materials. As researchers continue to unlock its potential, this compound is poised to make significant contributions to both academic and industrial fields.
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